Cas no 1402-83-1 (Tylosin,2A-deoxy-12,13-epoxy-12,13-dihydro-, (1'x)-)

• Product name: Tylosin,2A-deoxy-12,13-epoxy-12,13-dihydro-, (1'x)-
• CAS No: 1402-83-1
• MF: C₄₆H₇₇NO₁₇
• MW: 916.100096464157
• CID: 148902
• PubChem ID: 6438267

Tylosin,2A-deoxy-12,13-epoxy-12,13-dihydro-, (1'x)- Chemical and Physical Properties

Names and Identifiers

• Tylosin,2A-deoxy-12,13-epoxy-12,13-dihydro-, (1'x)-
• 2-[(14E)-9-[5-(4,5-dihydroxy-4,6-dimethyloxan-2-yl)oxy-4-(dimethylamino)-6-methyloxan-2-yl]oxy-3-ethyl-7-hydroxy-2-[(5-hydroxy-3,4-dimethoxy-6-methyloxan-2-yl)oxymethyl]-8,12,16-trimethyl-5,13-dioxo-4
• 2-[(2E)-8-[5-(4,5-dihydroxy-4,6-dimethyl-oxan-2-yl)oxy-4-dimethylamino -6-methyl-oxan-2-yl]oxy-14-ethyl-10-hydroxy-15-[(5-hydroxy-3,4-dimetho xy-6-methyl-oxan-2-yl)oxymethyl]-1,5,9-trimethyl-4,12-diox
• ANGOLAMYCIN
• (14E)-2-{[(6-deoxy-2,3-di-O-methylhexopyranosyl)oxy]methyl}-3-ethyl-7-hydroxy-8,12,16-trimethyl-5,13-dioxo-10-(2-oxoethyl)-4,17-dioxabicyclo[14.1.0]heptadec-14-en-9-
• 2-[(2E)-8-[5-(4,5-dihydroxy-4,6-dimethyl-oxan-2-yl)oxy-4-dimethylamino -6-methyl-oxan-2-yl]oxy-14-ethyl-10-hydroxy-15-[(5-hydroxy-3,4-dimetho xy-6-methyl-oxan-2-yl)oxymethyl]-1,5,9-trimethyl-4,12-dioxo-13,17-diox abicyclo[14.1.0]heptadec-2-en-7-yl]acetaldehyde
• BRN 6045489
• 1402-83-1
• 2-[(2E)-8-[5-(4,5-dihydroxy-4,6-dimethyl-oxan-2-yl)oxy-4-dimethylamino -6-methyl-oxan-2-yl]oxy-14-et
• Angolamycin, BRN 6045489
• 2-[(14E)-9-[5-(4,5-dihydroxy-4,6-dimethyl-tetrahydropyran-2-yl)oxy-4-(dimethylamino)-6-methyl-tetrahydropyran-2-yl]oxy-3-ethyl-7-hydroxy-2-[(5-hydroxy-3,4-dimethoxy-6-methyl-tetrahydropyran-2-yl)oxymethyl]-8,12,16-trimethyl-5,13-dioxo-4,17-dioxabicyclo[14.1.0]heptadec-14-en-10-yl]acetaldehyde
• 2-[(14E)-9-[5-(4,5-dihydroxy-4,6-dimethyloxan-2-yl)oxy-4-(dimethylamino)-6-methyloxan-2-yl]oxy-3-ethyl-7-hydroxy-2-[(5-hydroxy-3,4-dimethoxy-6-methyloxan-2-yl)oxymethyl]-8,12,16-trimethyl-5,13-dioxo-4,17-dioxabicyclo[14.1.0]heptadec-14-en-10-yl]acetaldehyde
• DTXSID801318246

• Inchi： InChI=1S/C46H77NO17/c1-13-33-29(22-57-44-41(56-12)40(55-11)37(52)25(4)60-44)43-46(8,64-43)16-14-31(49)23(2)18-28(15-17-48)38(24(3)32(50)20-34(51)61-33)62-35-19-30(47(9)10)39(26(5)58-35)63-36-21-45(7,54)42(53)27(6)59-36/h14,16-17,23-30,32-33,35-44,50,52-54H,13,15,18-22H2,1-12H3/b16-14+
• InChI Key： KZXDKUWSAVUSKI-JQIJEIRASA-N
• SMILES： O=CCC1CC(C)C(=O)C=CC2(OC2C(COC2OC(C)C(O)C(OC)C2OC)C(CC)OC(=O)CC(O)C(C)C1OC1OC(C)C(OC2OC(C)C(O)C(C)(O)C2)C(N(C)C)C1)C |t:9|

Computed Properties

• Exact Mass: 915.519
• Monoisotopic Mass: 915.519
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 18
• Heavy Atom Count: 64
• Rotatable Bond Count: 13
• Complexity: 1570
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 22
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 231A^2
• XLogP3: 1.2

Experimental Properties

• Density: 1.1406 (rough estimate)
• Melting Point: 134.5°C
• Boiling Point: 801.04°C (rough estimate)
• Flash Point: 534.1°C
• Refractive Index: 1.5280 (estimate)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Aminoglycosides